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Compound of Interest

Compound Name: Dimethyl tetradecanedioate

Cat. No.: B1583837

For Researchers, Scientists, and Drug Development Professionals

The migration of additives from polymeric materials is a critical consideration in the safety and
efficacy of products, particularly in the pharmaceutical and food contact industries. Dimethyl
tetradecanedioate, a long-chain aliphatic diester, may be utilized in various polymer
formulations. Understanding its potential to migrate is paramount for regulatory compliance and
ensuring product safety. While specific quantitative data for the migration of dimethyl
tetradecanedioate is not extensively available in public literature, this guide provides a
comprehensive framework for researchers to conduct comparative analyses of its migration
from different polymers. The methodologies and data presentation formats are based on
established principles of migration testing for polymer additives.

Factors Influencing Migration

The migration of a substance like dimethyl tetradecanedioate from a polymer is a complex
process governed by several factors.[1][2] Key variables that must be considered in any
comparative study include:

o Polymer Type: The chemical nature, crystallinity, and morphology of the polymer matrix
significantly impact the diffusion coefficient of the migrant.

e Food Simulant/Contact Medium: The nature of the contacting medium (e.g., aqueous, fatty,
acidic) influences the solubility and partitioning of the migrant.[3][4][5]
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o Temperature: Higher temperatures generally increase the rate of diffusion and, consequently,
migration.[1]

o Contact Time: The duration of contact between the polymer and the surrounding medium
directly affects the total amount of migrant transferred.[1]

« Initial Concentration of the Migrant: The amount of dimethyl tetradecanedioate initially
present in the polymer will be a driving force for migration.

Comparative Data on Diester Migration (lllustrative)

To illustrate how data on dimethyl tetradecanedioate migration would be presented, the
following tables provide examples based on studies of other diester plasticizers. These tables
are for demonstrative purposes and should be populated with experimental data specific to
dimethyl tetradecanedioate.

Table 1: Overall Migration of Dimethyl Tetradecanedioate from Different Polymers into Food
Simulants
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Polymer Type

Food Simulant

Test Conditions
(Time, Temp.)

Overall Migration
(mg/dm?)

Polyvinyl Chloride
(PVC)

10% Ethanol

10 days, 40°C

[Insert Experimental
Data]

Polyvinyl Chloride
(PVC)

50% Ethanol

10 days, 40°C

[Insert Experimental
Data]

Polyvinyl Chloride
(PVC)

3% Acetic Acid

10 days, 40°C

[Insert Experimental
Data]

Polyvinyl Chloride
(PVC)

Olive Ol

10 days, 40°C

[Insert Experimental
Data]

Low-Density
Polyethylene (LDPE)

10% Ethanol

10 days, 40°C

[Insert Experimental
Data]

Low-Density
Polyethylene (LDPE)

50% Ethanol

10 days, 40°C

[Insert Experimental
Data]

Low-Density
Polyethylene (LDPE)

3% Acetic Acid

10 days, 40°C

[Insert Experimental
Data]

Low-Density
Polyethylene (LDPE)

Olive Ol

10 days, 40°C

[Insert Experimental
Data]

Polypropylene (PP)

10% Ethanol

10 days, 40°C

[Insert Experimental
Data]

Polypropylene (PP)

50% Ethanol

10 days, 40°C

[Insert Experimental
Data]

Polypropylene (PP)

3% Acetic Acid

10 days, 40°C

[Insert Experimental
Data]

Polypropylene (PP)

Olive Ol

10 days, 40°C

[Insert Experimental
Data]

Table 2: Specific Migration of Dimethyl Tetradecanedioate from a Selected Polymer into
Various Food Simulants over Time
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Food Simulant

Time (days)

Specific Migration (mg/kg)

10% Ethanol

1

[Insert Experimental Data]

3 [Insert Experimental Data]
7 [Insert Experimental Data]
10 [Insert Experimental Data]

50% Ethanol

1

[Insert Experimental Data]

3 [Insert Experimental Data]
7 [Insert Experimental Data]
10 [Insert Experimental Data]
Olive QOil 1 [Insert Experimental Data]
3 [Insert Experimental Data]
7 [Insert Experimental Data]
10 [Insert Experimental Data]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining reliable and
comparable migration data.

Protocol 1: Overall Migration Testing

Objective: To determine the total amount of all non-volatile substances that migrate from the
polymer into a food simulant.

Materials:
o Polymer samples containing dimethyl tetradecanedioate
e Food simulants (e.g., 10% ethanol, 50% ethanol, 3% acetic acid, olive oil)[4][5]

e Glass migration cells
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e Incubator

e Analytical balance

o Evaporating dish

Procedure:

o Cut polymer samples into specified dimensions (e.g., 1 dm?).
o Clean the samples with a lint-free cloth and weigh them.

e Place the samples in the migration cells.

« Fill the cells with the pre-conditioned food simulant at a defined ratio of surface area to
volume.

o Seal the cells and place them in an incubator at the specified temperature and for the
designated time.

o After the exposure time, remove the samples from the cells.

o Transfer the food simulant to a pre-weighed evaporating dish.
e Evaporate the simulant to dryness.

» Weigh the evaporating dish with the residue.

e The overall migration is calculated as the difference in weight of the dish before and after
evaporation, expressed in mg/dm?2 of the polymer surface area.

Protocol 2: Specific Migration Testing

Objective: To quantify the amount of dimethyl tetradecanedioate that migrates from the
polymer into a food simulant.

Materials:

» Polymer samples containing a known concentration of dimethyl tetradecanedioate
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Food simulants

Glass migration cells

Incubator

Gas Chromatograph with Mass Spectrometer (GC-MS) or High-Performance Liquid
Chromatograph (HPLC)

Volumetric flasks and pipettes

Solvents for extraction (e.g., hexane, acetonitrile)

Dimethyl tetradecanedioate analytical standard

Procedure:

Follow steps 1-6 from the Overall Migration Testing protocol.

After the exposure period, take a known aliquot of the food simulant.

If necessary, perform a liquid-liquid extraction to transfer the dimethyl tetradecanedioate
from the food simulant into an organic solvent.

Concentrate the extract to a known volume.

Analyze the extract using a calibrated GC-MS or HPLC method to determine the
concentration of dimethyl tetradecanedioate.

Prepare a calibration curve using the dimethyl tetradecanedioate analytical standard.

Calculate the specific migration as the amount of dimethyl tetradecanedioate per kilogram
of food simulant (mg/kg).

Visualizing Migration Analysis Workflows

Diagrams can effectively illustrate the complex processes involved in migration analysis.
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Caption: Workflow for Migration Testing and Analysis.
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Caption: Key Factors Influencing Additive Migration.

Conclusion

A thorough analysis of dimethyl tetradecanedioate migration from polymers is essential for

risk assessment and regulatory approval, particularly for materials intended for drug

development and food contact applications. While specific migration data for this compound is

not readily available, the established methodologies for overall and specific migration testing
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provide a robust framework for its investigation. By systematically evaluating the influence of
polymer type, contact medium, temperature, and time, researchers can generate the necessary
data to compare different material formulations and ensure the safety of their products. The use
of standardized protocols and clear data presentation, as outlined in this guide, is fundamental
to producing reliable and actionable results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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migration-from-polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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